Cas no 2228368-08-7 ({1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine
• CAS No: 2228368-08-7
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 6352326
• PubChem ID: 165855077
• Update Time: 2025-05-21

{1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine
• 2228368-08-7
• {1-[(4-nitro-1H-pyrazol-3-yl)methyl]cyclopropyl}methanamine
• EN300-1792754

• Inchi： 1S/C8H12N4O2/c9-5-8(1-2-8)3-6-7(12(13)14)4-10-11-6/h4H,1-3,5,9H2,(H,10,11)
• InChI Key： YPFMSDHOSFVLQM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1CC1(CN)CC1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų

Additional information on {1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine (CAS 2228368-08-7)

The compound {1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine (CAS 2228368-08-7) is a specialized organic molecule featuring a unique structural framework combining a cyclopropyl ring, a nitro-substituted pyrazole, and a methanamine functional group. This configuration makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula and precise weight are key identifiers for researchers seeking high-purity samples for experimental applications.

In recent years, the demand for nitrogen-containing heterocycles like {1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine has surged due to their versatility in drug discovery. The pyrazole moiety, in particular, is a hotspot in medicinal chemistry, often linked to anti-inflammatory and antimicrobial properties. With the rise of AI-driven molecular design, queries about "novel pyrazole derivatives with cyclopropyl groups" have spiked, reflecting industry trends toward compact, bioactive scaffolds.

The synthesis of CAS 2228368-08-7 typically involves multi-step reactions, including cyclopropanation and nitro-group introduction, optimized for yield and purity. Researchers frequently search for "efficient routes to 3-(aminomethyl)cyclopropyl pyrazoles," underscoring the need for scalable methodologies. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with research-grade standards.

Applications of this compound extend to catalysis and ligand design, where its rigid structure aids in stabilizing metal complexes. In agrochemicals, derivatives of {1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine are explored for crop protection, aligning with global sustainability goals. Searches for "eco-friendly nitropyrazole agrochemicals" highlight this niche.

Market-wise, suppliers of CAS 2228368-08-7 cater to academic and industrial labs, with purity levels ranging from 95% to 98%. Storage recommendations emphasize dry, cold conditions to preserve stability. As patent filings around functionalized pyrazoles grow, this compound’s commercial relevance is poised to expand.

In conclusion, {1-(4-nitro-1H-pyrazol-3-yl)methylcyclopropyl}methanamine represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural novelty and adaptability to trending research areas ensure sustained interest, mirrored by search engine data and scholarly citations.